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Compound of Interest

Compound Name: Diironnonacarbonyl!

Cat. No.: B12055905

Essential Safety and Handling Guide for
Diironnonacarbonyl

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Diironnonacarbonyl. Adherence
to these procedures is essential for ensuring laboratory safety and minimizing risk.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for
Diironnonacarbonyl.

Property Value Citations
Molecular Formula C9Fe209 [1112]
Molecular Weight 363.78 g/mol [1][2]
Melting Point 100 °C /212 °F [2]
Storage Temperature 2-8°C (Refrigerated) [3]
Appearance Yellow-orange solid/platelets [2][4]
Solubility Insoluble in water [1114]
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Personal Protective Equipment (PPE)

Strict adherence to the following Personal Protective Equipment (PPE) guidelines is mandatory
when handling Diironnonacarbonyl to prevent skin, eye, and respiratory exposure.

Eye and Face Protection:

o Wear appropriate protective eyeglasses or chemical safety goggles that conform to OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]

» Aface shield should be worn over safety glasses, especially when there is a risk of splashing
or explosion.[3][5]

Skin Protection:

o Wear appropriate protective gloves to prevent skin exposure.[1] Nitrile rubber gloves are a
suitable option.[2]

o Wear appropriate protective clothing to prevent skin exposure, such as a lab coat.[1] For
handling pyrophoric materials like Diironnonacarbonyl, a Nomex® laboratory coat over
cotton clothing is recommended.[5]

o Ensure footwear is closed-toe and covers the entire foot.[5]
Respiratory Protection:

o Work in a well-ventilated area, preferably under a fume hood, to keep airborne
concentrations low.[1][3]

« If exposure limits are exceeded or irritation is experienced, use a NIOSH/MSHA or European
Standard EN 149 approved respirator.[1] A type P3 (EN 143) respirator cartridge is
recommended.

Experimental Protocol for Handling
Diironnonacarbonyl
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This step-by-step protocol outlines the safe handling of Diironnonacarbonyl from preparation
to disposal.

. Preparation and Precautionary Measures:
Before handling, ensure all necessary PPE is available and in good condition.
Work in a designated area, such as a fume hood, with adequate ventilation.[1][3]

Handle Diironnonacarbonyl under an inert atmosphere (e.g., nitrogen or argon) as it is air-
sensitive.[1][2]

Keep away from heat, sparks, open flames, and other ignition sources as it is a flammable
solid.[1][2][3]

Take precautionary measures against static discharge.[1] Use spark-proof tools and
explosion-proof equipment.[1]

. Handling and Use:

Avoid contact with eyes, skin, and clothing.[1]

Minimize dust generation and accumulation.[1]

Ground and bond containers when transferring material.[1]

Do not allow the product to come into contact with water, as it can release flammable gas.[3]
. Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances like oxidizing
agents.[1]

Keep the container tightly closed and protected from air, light, and moisture.[2][3]
Store refrigerated at 2-8°C.[3]

. Accidental Release Measures:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b12055905?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/97550.pdf
https://www.chemicalbook.com/msds/diiron-nonacarbonyl.pdf
https://www.benchchem.com/product/b12055905?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/97550.pdf
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=20928-0500
https://pim-resources.coleparmer.com/sds/97550.pdf
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=20928-0500
https://www.chemicalbook.com/msds/diiron-nonacarbonyl.pdf
https://pim-resources.coleparmer.com/sds/97550.pdf
https://pim-resources.coleparmer.com/sds/97550.pdf
https://pim-resources.coleparmer.com/sds/97550.pdf
https://pim-resources.coleparmer.com/sds/97550.pdf
https://pim-resources.coleparmer.com/sds/97550.pdf
https://www.chemicalbook.com/msds/diiron-nonacarbonyl.pdf
https://pim-resources.coleparmer.com/sds/97550.pdf
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=20928-0500
https://www.chemicalbook.com/msds/diiron-nonacarbonyl.pdf
https://www.chemicalbook.com/msds/diiron-nonacarbonyl.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12055905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

In case of a spill, immediately clean it up, observing all safety precautions.[1]

Sweep up the solid material, avoiding dust generation, and place it into a suitable, closed
container for disposal.[1][3]

Remove all sources of ignition and use spark-proof tools for cleanup.[1]
Provide ventilation and place the collected material under an inert atmosphere.[1]
. First Aid Procedures:

Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical attention.[1][6]

Skin: Flush skin with plenty of water for at least 15 minutes while removing contaminated
clothing and shoes. Seek medical aid.[1]

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Get medical aid.[1][3]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[1][3]

. Disposal:

Chemical waste generators must determine if a discarded chemical is classified as
hazardous waste according to US EPA guidelines (40 CFR Parts 261.3) and consult state
and local regulations.[1]

Dispose of unused product and contaminated packaging in a suitable container at an
approved waste disposal plant.[6]

Empty containers may retain product residue and can be dangerous; they should be handled
as hazardous waste.[1][2]

Consider offering surplus and non-recyclable solutions to a licensed disposal company.[3]
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Workflow for Handling Diironnonacarbonyl

The following diagram illustrates the logical workflow for the safe handling of
Diironnonacarbonyl.
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Workflow for Safe Handling of Diironnonacarbonyl
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Caption: Logical workflow for handling Diironnonacarbonyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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